3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol

• IUPAC Name: 3-[1-(2-methylbutyl)benzimidazol-2-yl]propan-1-ol
• InChI: InChI=1S/C15H22N2O/c1-3-12(2)11-17-14-8-5-4-7-13(14)16-15(17)9-6-10-18/h4-5,7-8,12,18H,3,6,9-11H2,1-2H3
• InChI Key: NCXQKMWGWRMQPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CN1C2=CC=CC=C2N=C1CCCO
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• CAS No.: 612524-62-6

Description

3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol, also known as MBBI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBBI is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol is not fully understood. However, it is believed that the compound binds to metal ions through coordination bonds, resulting in the formation of a complex. The complex then exhibits fluorescence emission, which can be detected using various techniques.
Biochemical and Physiological Effects:
This compound has also been studied for its potential biochemical and physiological effects. The compound has been shown to exhibit antioxidant properties and has been suggested to have potential therapeutic applications in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol has several advantages for lab experiments, including its ease of synthesis, high stability, and selective binding to metal ions. However, the compound also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for 3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol research. One area of research is the development of this compound-based metal ion sensors for environmental monitoring and medical applications. Another area of research is the development of this compound-based anticancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its applications in various fields.

Synthesis Methods

3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol can be synthesized using various methods. One of the most common methods involves the reaction of 2-methyl-1-butanol with 2-aminobenzimidazole in the presence of a catalyst. The reaction results in the formation of this compound as a white solid with a melting point of 77-80°C.

Scientific Research Applications

3-[1-(2-Methylbutyl)benzimidazol-2-yl]propan-1-ol has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to various metal ions such as copper, zinc, and cadmium, and exhibit fluorescence emission. This property has made this compound a promising candidate for the development of metal ion sensors.